Cas no 90104-77-1 (Naphthalene, 2-(methylthio)-1-nitro-)

• Product name: Naphthalene, 2-(methylthio)-1-nitro-
• CAS No: 90104-77-1
• MF: C₁₁H₉NO₂S
• MW: 219.25966
• CID: 794092
• PubChem ID: 13221798

Naphthalene, 2-(methylthio)-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(methylthio)-1-nitro-
• 2-methylsulfanyl-1-nitronaphthalene
• 2-(Methylsulfanyl)-1-nitronaphthalene
• DTXSID30529496
• 90104-77-1

• Inchi： InChI=1S/C11H9NO2S/c1-15-10-7-6-8-4-2-3-5-9(8)11(10)12(13)14/h2-7H,1H3
• InChI Key： GYWRZGDCDJHJJA-UHFFFAOYSA-N
• SMILES： CSC1=C(C2=CC=CC=C2C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.03539970g/mol
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 3.5